Cas no 286474-61-1 (6-Chloro-2-fluoro-3-methylbenzamide)

• Product Name: 6-Chloro-2-fluoro-3-methylbenzamide
• CAS No: 286474-61-1
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• MDL: MFCD01631462
• CID: 92659
• PubChem ID: 2773664
• Update Time: 2025-11-02

6-Chloro-2-fluoro-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-methylbenzamide
• 2-chloro-5-methyl-6-fluorobenzamide
• 6-Chloro-2-fluoro-m-toluamide
• MFCD01631462
• CS-0323800
• AKOS006229186
• Benzamide, 6-chloro-2-fluoro-3-methyl-
• FT-0692859
• AHFZQIYALKUMSS-UHFFFAOYSA-N
• DTXSID70378622
• JS-4204
• 286474-61-1
• SCHEMBL3823076

• MDL： MFCD01631462
• Inchi： 1S/C8H7ClFNO/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,1H3,(H2,11,12)
• InChI Key： AHFZQIYALKUMSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1C(N)=O)F

Computed Properties

• Exact Mass: 187.02000
• Monoisotopic Mass: 187.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: powder
• Density: 1.334
• Melting Point: 150-152°C
• Boiling Point: 210.6°C at 760 mmHg
• Flash Point: 81.2°C
• Refractive Index: 1.551
• PSA: 43.09000
• LogP: 2.58670
• Solubility: Not determined

6-Chloro-2-fluoro-3-methylbenzamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 6-Chloro-2-fluoro-3-methylbenzamide

Research Briefing on 6-Chloro-2-fluoro-3-methylbenzamide (CAS: 286474-61-1) in Chemical Biology and Pharmaceutical Applications

6-Chloro-2-fluoro-3-methylbenzamide (CAS: 286474-61-1) is a small organic molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro, fluoro, and methyl substituents on a benzamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. This briefing aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the primary areas of interest for 6-Chloro-2-fluoro-3-methylbenzamide is its utility as a building block in medicinal chemistry. Researchers have leveraged its unique structural features to design and synthesize novel compounds targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into kinase inhibitors, where the chloro and fluoro substituents were critical for enhancing binding affinity and selectivity. The study reported a significant improvement in inhibitory activity against a panel of cancer-related kinases, suggesting its potential in oncology drug development.

Beyond its role as an intermediate, 6-Chloro-2-fluoro-3-methylbenzamide has also been investigated for its direct biological effects. A recent preprint on bioRxiv highlighted its activity as a modulator of protein-protein interactions (PPIs) involved in inflammatory responses. The compound was found to disrupt the interaction between two key proteins in the NF-κB pathway, leading to reduced cytokine production in vitro. These findings open new avenues for its use in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are underway to validate these effects and assess its therapeutic potential.

The synthetic accessibility of 6-Chloro-2-fluoro-3-methylbenzamide has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs greener solvents and catalysts, aligning with the pharmaceutical industry's push toward sustainable practices. This advancement is expected to facilitate larger-scale production, enabling further preclinical and clinical investigations.

In conclusion, 6-Chloro-2-fluoro-3-methylbenzamide (CAS: 286474-61-1) represents a versatile and valuable compound in the realm of chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its broad applicability. Ongoing research continues to uncover new therapeutic opportunities, from kinase inhibition to anti-inflammatory effects, while advancements in synthesis promise to support its future development. As the field progresses, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.